Cas no 1211764-32-7 (5-(Hydroxymethyl)-N,N-dimethyl-2-furamide)

• Product Name: 5-(Hydroxymethyl)-N,N-dimethyl-2-furamide
• CAS No: 1211764-32-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD13188559
• CID: 1087847
• PubChem ID: 45791212
• Update Time: 2025-06-08

5-(Hydroxymethyl)-N,N-dimethyl-2-furamide Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-N,N-dimethylfuran-2-carboxamide
• 5-(hydroxymethyl)-N,N-dimethyl-2-furamide(SALTDATA: FREE)
• 5-(HYDROXYMETHYL)-N,N-DIMETHYL-2-FURAMIDE
• CS-0366989
• Z1201627020
• BS-37248
• MFCD13188559
• AKOS006333849
• DTXSID60672469
• 1211764-32-7
• 5-(Hydroxymethyl)-N,N-dimethyl-2-furamide

• MDL： MFCD13188559
• Inchi： 1S/C8H11NO3/c1-9(2)8(11)7-4-3-6(5-10)12-7/h3-4,10H,5H2,1-2H3
• InChI Key： STHHXHFVSLGYAS-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C(N(C)C)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-(Hydroxymethyl)-N,N-dimethyl-2-furamide

Comprehensive Overview of 5-(Hydroxymethyl)-N,N-dimethyl-2-furamide (CAS No. 1211764-32-7): Properties, Applications, and Industry Insights

5-(Hydroxymethyl)-N,N-dimethyl-2-furamide (CAS No. 1211764-32-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This furancarboxamide derivative exhibits a hydroxymethyl group at the 5-position and dimethylamino substitution on the amide nitrogen, making it a versatile intermediate for synthetic applications. The compound's molecular formula, C₈H₁₁NO₃, and moderate polarity contribute to its solubility in common organic solvents, a property highly valued in process chemistry.

Recent studies highlight the compound's potential as a building block for bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. Its furan ring system mimics natural product scaffolds, aligning with current trends in fragment-based drug design (FBDD). Researchers are exploring its utility in creating heterocyclic compounds for addressing antibiotic resistance, a critical focus area given the WHO's antimicrobial resistance (AMR) priority list. The hydroxymethyl group offers convenient sites for further functionalization through esterification or etherification reactions.

From a synthetic chemistry perspective, CAS 1211764-32-7 demonstrates excellent stability under standard storage conditions (typically 2-8°C in inert atmosphere) while remaining reactive enough for palladium-catalyzed cross-coupling reactions. This balance makes it valuable for constructing complex molecular architectures in medicinal chemistry programs. Analytical data shows characteristic NMR peaks at δ 2.95 (s, 6H, N-CH₃), 4.45 (s, 2H, CH₂OH), and 6.35-7.25 (m, 2H, furan-H) in DMSO-d₆, with mass spectrometry typically showing [M+H]⁺ at m/z 170.08.

In material science applications, the compound's electron-rich furan core contributes to developments in conductive polymers and organic semiconductors. Its ability to participate in click chemistry reactions makes it suitable for creating functionalized surfaces in nanotechnology applications. Industry reports suggest growing demand for such fine chemicals in OLED technology and flexible electronics, sectors experiencing 12% annual growth according to recent market analyses.

Quality control protocols for 5-(Hydroxymethyl)-N,N-dimethyl-2-furamide typically involve HPLC purity verification (>98%) with UV detection at 254 nm. The compound's structure-activity relationships (SAR) are being investigated for agricultural applications, particularly in developing next-generation plant growth regulators with improved environmental profiles. This aligns with the EU's Farm to Fork strategy promoting sustainable pesticide reduction.

Manufacturers are optimizing synthetic routes to CAS 1211764-32-7 using green chemistry principles, including catalytic methods that reduce heavy metal residues. The compound's chiral potential is also under exploration for asymmetric synthesis applications. Recent patent literature reveals its incorporation in prodrug formulations designed for targeted drug delivery systems, particularly in oncology therapeutics.

From a regulatory standpoint, the substance falls under REACH compliance requirements for industrial chemicals in the European market. Safety data sheets recommend standard organic compound handling procedures, noting its classification as non-hazardous under normal use conditions. The compound's metabolic stability makes it attractive for pharmacokinetic studies, with in vitro assays showing promising hepatic microsome stability profiles.

Emerging applications include use as a fluorescent probe precursor in bioimaging and as a ligand for transition metal catalysts in C-H activation reactions. The scientific community continues to investigate its structure-property relationships through computational chemistry approaches, including DFT calculations predicting its electronic distribution and potential interaction sites. These studies support rational design of derivatives with tailored properties for specific applications.

Supply chain analytics indicate steady growth in custom synthesis requests for this compound, particularly from contract research organizations (CROs) specializing in small molecule drug discovery. The global market for such specialized intermediates is projected to reach $12.8 billion by 2027, driven by increased R&D investment in precision medicine and sustainable agriculture solutions.